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Compound of Interest

Compound Name: DG026

Cat. No.: B607088 Get Quote

A comprehensive review of available data indicates a significant scarcity of detailed

experimental and quantitative information for 2,6-dimethyl-2,6-dodecadiene in publicly

accessible scientific literature and databases. This guide, therefore, provides a foundational

understanding of its expected chemical properties based on general principles of organic

chemistry for unsaturated aliphatic hydrocarbons and lists the parameters that would be

essential for a complete technical profile.

Structure and General Properties
2,6-dimethyl-2,6-dodecadiene is an unsaturated aliphatic hydrocarbon with the molecular

formula C14H26 and a molecular weight of approximately 194.36 g/mol .[1] Its structure

consists of a twelve-carbon chain with two double bonds at positions 2 and 6, and methyl

groups at the same positions.

As an unsaturated hydrocarbon, 2,6-dimethyl-2,6-dodecadiene is expected to be a nonpolar

compound, rendering it generally hydrophobic and colorless.[2] Its physical state at room

temperature (liquid or low-melting solid) would depend on the specific isomeric configuration

(E/Z) of the double bonds, which influences molecular packing. Unsaturated hydrocarbons like

this are typically more reactive than their saturated counterparts due to the presence of the

electron-rich double bonds, making them susceptible to addition reactions.[3][4]
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A complete profile of the chemical properties of 2,6-dimethyl-2,6-dodecadiene would include

the data points listed in the table below. However, specific experimental values for this

compound are not readily available in the referenced databases.[5]
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Property Category Data Point Description

Thermodynamic Properties
Standard Gibbs Free Energy

of Formation (ΔfG°)

The change in Gibbs free

energy during the formation of

1 mole of the substance from

its constituent elements.

Enthalpy of Formation

(ΔfH°gas)

The change in enthalpy during

the formation of 1 mole of the

substance in its gaseous state.

Enthalpy of Fusion (ΔfusH°)

The heat absorbed when 1

mole of the solid melts to a

liquid at constant temperature

and pressure.

Enthalpy of Vaporization

(ΔvapH°)

The heat absorbed when 1

mole of the liquid is converted

to a gas at constant

temperature and pressure.

Ideal Gas Heat Capacity

(Cp,gas)

The heat required to raise the

temperature of 1 mole of the

gas by 1 Kelvin at constant

pressure.

Physical Properties Normal Boiling Point (Tboil)

The temperature at which the

vapor pressure of the liquid

equals the surrounding

atmospheric pressure.

Normal Melting Point (Tfus)

The temperature at which the

solid and liquid phases are in

equilibrium at 1 atmosphere of

pressure.

Critical Temperature (Tc)

The temperature above which

the substance cannot exist as

a liquid, regardless of the

pressure.
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Critical Pressure (Pc)

The minimum pressure

required to liquefy the

substance at its critical

temperature.

Critical Volume (Vc)

The volume occupied by 1

mole of the substance at its

critical temperature and

pressure.

Solubility & Partitioning Water Solubility (log10WS)

The logarithm of the molar

concentration of the compound

in water at saturation.

Octanol/Water Partition

Coefficient (logPoct/wat)

A measure of the compound's

lipophilicity, indicating its

distribution between octanol

and water.

Chromatographic Data
Non-polar Retention Indices

(Inp)

A parameter used in gas

chromatography to identify

compounds based on their

retention time relative to n-

alkanes.

Reactivity of Unsaturated Hydrocarbons
Unsaturated hydrocarbons are characterized by their reactivity, primarily centered around the

carbon-carbon double bonds.[2][3][4] These regions of high electron density are susceptible to

attack by electrophiles. Key reactions for compounds like 2,6-dimethyl-2,6-dodecadiene would

include:

Addition Reactions: Halogens, hydrogen halides, and water can add across the double

bonds.

Hydrogenation: The addition of hydrogen in the presence of a catalyst can saturate the

double bonds, converting the diene to an alkane.
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Oxidation: The double bonds can be cleaved by strong oxidizing agents like ozone or

potassium permanganate.

Polymerization: Under certain conditions, the diene monomers could potentially polymerize.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2,6-dimethyl-2,6-

dodecadiene are not available in the surveyed literature. For related long-chain dienes,

synthesis often involves olefination reactions (such as the Wittig reaction) or elimination

reactions from di-halogenated precursors.

A general workflow for the characterization of such a compound would likely involve the

following:

Synthesis & Purification

Structural Analysis Property Determination

Synthesis of Crude Product

Purification (e.g., Column Chromatography)

NMR Spectroscopy
(1H, 13C) Mass Spectrometry FTIR Spectroscopy Gas Chromatography (Purity & RI)

DSC (Melting/Boiling Point)

Solubility Tests
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General Experimental Workflow for Characterization

Biological Activity and Signaling Pathways
There is no information available in the searched results to suggest that 2,6-dimethyl-2,6-

dodecadiene is involved in any known biological signaling pathways or has been investigated

for drug development purposes. Long-chain hydrocarbons can sometimes exhibit biological

activity, but this is highly structure-dependent and would require empirical investigation.

In conclusion, 2,6-dimethyl-2,6-dodecadiene remains a compound with uncharacterized

chemical and physical properties in the public domain. The information provided here serves as

a general guide to its expected behavior based on the principles of organic chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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